Cas no 1067894-55-6 (2-bromo-1H-Imidazole-5-carbonitrile)

• Product Name: 2-bromo-1H-Imidazole-5-carbonitrile
• CAS No: 1067894-55-6
• MF: C₄H₂BrN₃
• MW: 171.982779026031
• CID: 1097916
• PubChem ID: 24947437
• Update Time: 2025-04-20

2-bromo-1H-Imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1H-Imidazole-5-carbonitrile
• DA-18366
• SCHEMBL3103852
• SCHEMBL21608571
• 1067894-55-6

• Inchi： 1S/C4H2BrN3/c5-4-7-2-3(1-6)8-4/h2H,(H,7,8)
• InChI Key： BRVCSOFXWSOVIM-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C#N)N1

Computed Properties

• Exact Mass: 170.943
• Monoisotopic Mass: 170.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: 1.1